Cas no 2138240-44-3 (Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl-)

• Product Name: Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl-
• CAS No: 2138240-44-3
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5279831
• PubChem ID: 165741208
• Update Time: 2025-08-02

Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl-
• 2138240-44-3
• EN300-683855
• [1-(aminomethyl)cyclopropyl](1-propylcyclopropyl)methanol

• Inchi： 1S/C11H21NO/c1-2-3-10(4-5-10)9(13)11(8-12)6-7-11/h9,13H,2-8,12H2,1H3
• InChI Key： NXKLJCIZMLLROO-UHFFFAOYSA-N
• SMILES： OC(C1(CN)CC1)C1(CCC)CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl-

Professional Introduction to Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl- (CAS No. 2138240-44-3)

Cyclopropanemethanol, specifically the compound identified by the CAS number 2138240-44-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, presents a compelling subject for research due to its potential applications in drug development and molecular innovation. The presence of both cyclopropane and amino functional groups makes it a versatile intermediate for constructing more complex molecules, which is a critical aspect in modern medicinal chemistry.

The structural motif of Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl- encompasses a cyclopropane ring substituted with an amine-bearing side chain and a propyl group. This configuration is not only intriguing from a synthetic perspective but also holds promise for its role in developing novel therapeutic agents. The cyclopropane ring, known for its strained three-membered structure, often serves as a scaffold in medicinal chemistry due to its ability to enhance the binding affinity of molecules to biological targets. The incorporation of an amine group further extends the utility of this compound, allowing for further derivatization and functionalization.

In recent years, there has been a surge in research focused on the development of new scaffolds that can be efficiently incorporated into drug candidates. The compound CAS No. 2138240-44-3 exemplifies this trend, as it combines the rigidity of the cyclopropane ring with the reactivity of the amine group. This combination makes it an attractive building block for designing molecules that can interact with biological systems in a targeted manner. For instance, researchers have explored its potential as a precursor in the synthesis of protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders.

The pharmacological relevance of this compound is further underscored by its potential to modulate enzyme activity and receptor binding. The cyclopropane moiety is known to influence the conformational flexibility of molecules, which can be exploited to enhance drug-like properties such as solubility and metabolic stability. Additionally, the amine group provides a site for hydrogen bonding interactions, which are essential for achieving high affinity binding to biological targets. These characteristics make Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl- a promising candidate for further exploration in drug discovery programs.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the efficient construction of complex molecules like CAS No. 2138240-44-3. These methods not only improve yield and purity but also allow for greater control over stereochemistry, which is critical for achieving optimal pharmacological activity. The ability to synthesize this compound with high precision opens up new avenues for exploring its biological effects and therapeutic potential.

Recent studies have highlighted the compound's role in developing novel antimicrobial agents. The unique structural features of Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl- make it an excellent candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This is particularly relevant in light of the increasing prevalence of antibiotic-resistant strains, which necessitates the discovery of new therapeutic strategies. By leveraging the structural diversity offered by this compound, researchers aim to identify compounds that can overcome existing resistance mechanisms.

The compound's potential extends beyond antimicrobial applications. It has also been investigated as a component in the development of kinase inhibitors, which are widely used in cancer therapy. The ability of cyclopropane derivatives to modulate kinase activity has been demonstrated in several preclinical studies. These findings suggest that CAS No. 2138240-44-3 could serve as a valuable scaffold for designing next-generation kinase inhibitors with improved efficacy and reduced side effects.

In conclusion, Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-propyl-, identified by CAS number 2138240-44-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and molecular innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.